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Compound of Interest

Compound Name: momelotinib Mesylate

Cat. No.: B1513256

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of momelotinib mesylate, a selective inhibitor of Janus kinase (JAK) 1 and JAK2.
The procedures outlined are designed for researchers, scientists, and drug development
professionals to ensure personnel safety and environmental protection. Adherence to these
guidelines is critical due to the hazardous nature of the compound.

Hazard Identification and Classification

Momelotinib mesylate is classified as a hazardous substance. It is essential to understand its
specific hazards before handling or initiating disposal procedures. The compound's hazard
profile, based on the Globally Harmonized System (GHS), is summarized below.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]
[2]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 / 2A o
irritation[1][2]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation[1][2]

. H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects[3]

) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child[3]

Due to its use in chemotherapy and its inherent toxic properties (carcinogenic, mutagenic, toxic
for reproduction), momelotinib mesylate and its related waste must be managed as cytotoxic
waste.[4]

Personnel Protective Equipment (PPE)

All personnel handling momelotinib mesylate waste must wear appropriate PPE to prevent
exposure.[5] The minimum required PPE includes:

o Gloves: Two pairs of chemotherapy-rated, powder-free gloves (e.g., nitrile) with the outer
glove cuff covering the gown sleeve.[5]

e Gown: A disposable, back-closing, long-sleeved gown made of a low-permeability fabric.[6]

e Eye and Face Protection: Safety goggles with side shields or a full-face shield to protect
against splashes.[1][7]

» Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) is necessary
when handling powders outside of a certified containment device or when there is a risk of
aerosolization.[2][7]
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Waste Segregation and Containment Workflow

Proper segregation is the first and most critical step in the disposal process. All materials that
have come into contact with momelotinib mesylate are considered cytotoxic waste and must
be segregated at the point of generation.
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Step 1: Point of Generation

Waste Generation
(e.g., unused compound, contaminated labware,
used PPE, spill cleanup material)

Step 2: Waste Characterization & Segregation

Is the waste contaminated
with Momelotinib Mesylate?

Classify as Manage as
Cytotoxic Waste General Lab Waste

Shatjps Non-Sharps

Step 3: Corjtainerization

Sharps (needles, glass) Non-Sharps (PPE, vials, labware)
Place in purple-lidded Place in yellow container or bag
cytotoxic sharps container. with cytotoxic symbol.

Step 4: Final Disposal
y

Store in designated
Hazardous Waste Accumulation Area.
Secure and labeled.

:

Arrange pickup by a
licensed hazardous waste transporter.

Final Disposal via

High-Temperature Incineration
at a permitted facility.

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of momelotinib mesylate waste.
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Step-by-Step Disposal Protocol

Unused or Expired Compound: Keep the pure drug in its original or a compatible, tightly
sealed container. Do not mix with other waste.

Contaminated Sharps: Needles, syringes, contaminated glass vials, and slides must be
immediately placed into a designated, puncture-proof cytotoxic sharps container.[4][6] These
containers are typically yellow with a purple lid and are clearly labeled with the cytotoxic
symbol.[4]

Contaminated Non-Sharps: All other contaminated materials, including gloves, gowns, bench
paper, plasticware, and empty vials, must be placed in a designated cytotoxic waste
container.[4][6] This is typically a thick, leak-proof plastic bag or a rigid container, often yellow
with a purple stripe and labeled "Cytotoxic Waste" or "Chemotherapy Waste".[4]

In the event of a spill, the cleanup materials are also considered cytotoxic waste.

Evacuate and secure the area.
Don the full required PPE before re-entering.

Cover liquid spills with absorbent pads; gently cover powder spills with damp absorbent pads
to avoid making dust airborne.[2]

Working from the outside of the spill inward, collect all contaminated materials.[6]

Decontaminate the area with an appropriate cleaning agent (e.g., 70% alcohol), and dispose
of all cleanup materials in the designated cytotoxic waste container.[1]

A dedicated spill kit for cytotoxic drugs should be readily available.[8]

Seal the primary cytotoxic waste containers (bags or sharps containers) when they are
three-quarters full.

Wipe down the exterior of the sealed container to decontaminate it.[5]

Place the sealed container in a designated, secure hazardous waste accumulation area. This
area should be away from general lab traffic.
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o Ensure all containers are clearly labeled with the words "Cytotoxic Waste" and the
appropriate hazard symbols.

e The ultimate disposal of momelotinib mesylate and its related waste must be conducted by
a licensed hazardous waste management company.

» Disposal must adhere to regulations set by the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA).[9][10][11]

e The required method of destruction for cytotoxic pharmaceutical waste is high-temperature
incineration at a permitted treatment facility.[9][10]

» Never dispose of momelotinib mesylate or its contaminated waste down the drain or in the
regular trash.[9] The EPA's Subpart P rule explicitly prohibits the sewering of hazardous
waste pharmaceuticals.[9]

e Maintain a manifest or tracking document from the waste hauler as proof of proper disposal.
[12]

This protocol provides a framework for the safe handling and disposal of momelotinib
mesylate. Always consult your institution's specific Environmental Health and Safety (EHS)
guidelines and the manufacturer's most recent Safety Data Sheet (SDS) before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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